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1,3-bi-TBS-trans-Calcitriol 1,3-bi-TBS-trans-Calcitriol 1,3-bi-TBS-trans-Calcitriol is a derivative of vitamin D3 and an impurity of calcitriol. Calcitriol is a metabolite of vitamin D, and it increases the level of calcium in the blood.
Brand Name: Vulcanchem
CAS No.: 140710-98-1
VCID: VC0196323
InChI: InChI=1S/C39H74O3Si2/c1-28(18-16-24-38(9,10)40)33-22-23-34-30(19-17-25-39(33,34)11)20-21-31-26-32(41-43(12,13)36(3,4)5)27-35(29(31)2)42-44(14,15)37(6,7)8/h21,28,30,32-35,40H,2,16-20,22-27H2,1,3-15H3/b31-21-/t28-,30?,32-,33-,34+,35+,39-/m1/s1
SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
Molecular Formula: C39H74O3Si2
Molecular Weight: 647.188

1,3-bi-TBS-trans-Calcitriol

CAS No.: 140710-98-1

Impurities

VCID: VC0196323

Molecular Formula: C39H74O3Si2

Molecular Weight: 647.188

1,3-bi-TBS-trans-Calcitriol - 140710-98-1

CAS No. 140710-98-1
Product Name 1,3-bi-TBS-trans-Calcitriol
Molecular Formula C39H74O3Si2
Molecular Weight 647.188
IUPAC Name (6R)-6-[(1R,3aS,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethyl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]-2-methylheptan-2-ol
Standard InChI InChI=1S/C39H74O3Si2/c1-28(18-16-24-38(9,10)40)33-22-23-34-30(19-17-25-39(33,34)11)20-21-31-26-32(41-43(12,13)36(3,4)5)27-35(29(31)2)42-44(14,15)37(6,7)8/h21,28,30,32-35,40H,2,16-20,22-27H2,1,3-15H3/b31-21-/t28-,30?,32-,33-,34+,35+,39-/m1/s1
Standard InChIKey IEBYGWUFYYXFGX-MZQWEKHDSA-N
SMILES CC(CCCC(C)(C)O)C1CCC2C1(CCCC2CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
Description 1,3-bi-TBS-trans-Calcitriol is a derivative of vitamin D3 and an impurity of calcitriol. Calcitriol is a metabolite of vitamin D, and it increases the level of calcium in the blood.
Synonyms (6R)-6-[(1R,3aS,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethyl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-yl]-2-methylheptan-2-ol
PubChem Compound 73013387
Last Modified Nov 11 2021
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